1-(2-(Furan-3-yl)-2-hydroxyethyl)-3-(thiophen-2-ylmethyl)urea
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Description
1-(2-(Furan-3-yl)-2-hydroxyethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C12H14N2O3S and its molecular weight is 266.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Bioactivity
The synthesis of related urea derivatives, such as 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, has been achieved through coupling purified furfural with urea. These compounds exhibit broad antimicrobial activity against pathogens like Escherichia coli, Salmonella typhi, and Staphylococcus aureus, suggesting their potential for medicinal applications (Donlawson et al., 2020).
Chemical Synthesis and Applications
Research into the chemical synthesis of novel pyridine and naphthyridine derivatives, involving compounds such as 2-[1-(Furan- or thiophen-2-yl)ethylidene)malononitriles, has led to the development of hydrazo derivatives and pyrazolo[3,4-H][1,6]naphthyridine derivatives. These compounds have potential applications in the development of new pharmaceuticals (Abdelrazek et al., 2010).
Biochemical Evaluation and Inhibitory Activities
A series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has been synthesized and assessed for antiacetylcholinesterase activity, showing that these compounds, with their optimized spacer length and conformational flexibility, possess significant inhibitory activities. Such studies highlight the potential for these compounds in therapeutic applications, particularly for diseases associated with acetylcholine deficiency (Vidaluc et al., 1995).
Selective Inhibitors
Investigations into furan-2-ylmethylene thiazolidinediones have identified them as selective, ATP-competitive inhibitors of phosphoinositide 3-kinases (PI3Ks), particularly PI3Kgamma, which is a target for inflammatory and autoimmune diseases. This research points towards the development of novel, selective drugs for treating these conditions (Pomel et al., 2006).
Properties
IUPAC Name |
1-[2-(furan-3-yl)-2-hydroxyethyl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S/c15-11(9-3-4-17-8-9)7-14-12(16)13-6-10-2-1-5-18-10/h1-5,8,11,15H,6-7H2,(H2,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAIUJJQZJGFSQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)NCC(C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.